1-(3-Chlorofuran-2-yl)ethanone

• Molecular Formula: C6H5ClO2
• Molecular Weight: 144.55 g/mol
• IUPAC Name: 1-(3-chlorofuran-2-yl)ethanone
• InChI: InChI=1S/C6H5ClO2/c1-4(8)6-5(7)2-3-9-6/h2-3H,1H3
• InChI Key: JPBHBYXIRVPJBY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CO1)Cl

Description

1-(3-Chlorofuran-2-yl)ethanone is a useful research compound. Its molecular formula is C6H5ClO2 and its molecular weight is 144.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isomaltol (6.3 g, 0.05 moles) in 60 ml of CH2Cl2 was added dropwise over 10 minutes to a solution of PCl5 (10.4 g, 0.05 moles) in 125 ml of CH2Cl2 at 4° C. After stirring at 4°-5° C. for 1 hour, the reaction was allowed to come to room temperature, poured into 350 ml of water and the CH2Cl2 layer separated. The aqueous layer was then extracted with CH2Cl2, the CH2Cl2 layers combined and then concentrated to yield a dark oil, 7.0 g. Pure 2-acetyl-3-chloro-furan was obtained by chromatography from silica gel, NMR (CDCl3, δ) 7.5 (1H, d, J=2Hz), 6.56 (1H, d, J=2Hz), 2.53 (3H, s).